Cas no 264606-31-7 (3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 264606-31-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4643425
• PubChem ID: 555980
• Update Time: 2025-08-05

3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-(3-pyridinyl)-
• 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C9H8N2O3/c12-9(13)8-4-7(11-14-8)6-2-1-3-10-5-6/h1-3,5,8H,4H2,(H,12,13)
• InChI Key： OEHCYRZYVZKUGM-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2=CC=CN=C2)=N1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 400.1±55.0 °C at 760 mmHg
• Flash Point: 195.8±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives